Cas no 7111-67-3 (Isobenzofuran,1,3-dihydro-1,3-diphenyl-)

• Product Name: Isobenzofuran,1,3-dihydro-1,3-diphenyl-
• CAS No: 7111-67-3
• MF: C₂₀H₁₆O
• MW: 272.340445518494
• CID: 578422
• PubChem ID: 282477
• Update Time: 2025-04-19

Isobenzofuran,1,3-dihydro-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Isobenzofuran,1,3-dihydro-1,3-diphenyl-
• 1,3-diphenyl-1,3-dihydroisobenzofuran
• 1,3-diphenyl-benzo(F)quinoline
• 1,3-Diphenyl-benzo[f]chinolin
• 1,3-Diphenyl-benzo[f]quinoline
• 1,3-diphenylbenzo< c> furan
• 1,3-Diphenylisobenzofuran
• 1,3-diphenylisobezofuran
• AC1MJLTL
• Benzo[f]quinoline, 1,3-diphenyl-
• BIDD:GT0526
• CTK1B4935
• diphenylisobenzofuran
• diphenylisobenzofurane
• SCHEMBL14064807
• NSC135960
• NSC-135960
• DTXSID50991419
• 1,3-diphenyl-1,3-dihydro-2-benzofuran
• 7111-67-3

• Inchi： 1S/C20H16O/c1-3-9-15(10-4-1)19-17-13-7-8-14-18(17)20(21-19)16-11-5-2-6-12-16/h1-14,19-20H
• InChI Key： QWOOLPKXUCBAIW-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)C2C=CC=CC=2C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 272.12018
• Monoisotopic Mass: 272.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23
• LogP: 4.89560